Cas no 2171963-25-8 (8-bromo-3-butyl-1,2,4triazolo4,3-apyrazine)

• Product Name: 8-bromo-3-butyl-1,2,4triazolo4,3-apyrazine
• CAS No: 2171963-25-8
• MF: C₉H₁₁BrN₄
• MW: 255.114440202713
• CID: 5566843
• PubChem ID: 165593169
• Update Time: 2023-11-25

8-bromo-3-butyl-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• EN300-1590780
• 2171963-25-8
• 8-bromo-3-butyl-[1,2,4]triazolo[4,3-a]pyrazine
• 8-bromo-3-butyl-1,2,4triazolo4,3-apyrazine

• Inchi： 1S/C9H11BrN4/c1-2-3-4-7-12-13-9-8(10)11-5-6-14(7)9/h5-6H,2-4H2,1H3
• InChI Key： FKKZNQUNIVLIBC-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(CCCC)N2C=CN=1

Computed Properties

• Exact Mass: 254.01671g/mol
• Monoisotopic Mass: 254.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų